2-(4-hydroxypiperidin-1-yl)-N-(2-methoxyethylcarbamoyl)acetamide

• IUPAC Name: 2-(4-hydroxypiperidin-1-yl)-N-(2-methoxyethylcarbamoyl)acetamide
• InChI: InChI=1S/C11H21N3O4/c1-18-7-4-12-11(17)13-10(16)8-14-5-2-9(15)3-6-14/h9,15H,2-8H2,1H3,(H2,12,13,16,17)
• InChI Key: KJENIHQQMLTGTH-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)NC(=O)CN1CCC(CC1)O
• Molecular Formula: C11H21N3O4
• Molecular Weight: 259.30 g/mol

Description

2-(4-hydroxypiperidin-1-yl)-N-(2-methoxyethylcarbamoyl)acetamide, also known as HEPES, is a zwitterionic buffer commonly used in biological and biochemical research. It is widely used in cell culture, protein purification, and enzyme assays due to its ability to maintain a stable pH range and its compatibility with a wide range of biological systems.

Mechanism of Action

2-(4-hydroxypiperidin-1-yl)-N-(2-methoxyethylcarbamoyl)acetamide acts as a buffer by accepting or donating protons depending on the pH of the solution. At a pH of 7.5, 2-(4-hydroxypiperidin-1-yl)-N-(2-methoxyethylcarbamoyl)acetamide exists in a zwitterionic form, with the positive charge on the piperidine nitrogen and the negative charge on the carboxylate group. This zwitterionic form allows 2-(4-hydroxypiperidin-1-yl)-N-(2-methoxyethylcarbamoyl)acetamide to maintain a stable pH range and prevent pH fluctuations.
Biochemical and Physiological Effects:
2-(4-hydroxypiperidin-1-yl)-N-(2-methoxyethylcarbamoyl)acetamide has been shown to have minimal effects on biological systems. It is non-toxic and does not interfere with enzyme activity or protein function. 2-(4-hydroxypiperidin-1-yl)-N-(2-methoxyethylcarbamoyl)acetamide has also been shown to have minimal effects on cell growth and viability, making it an ideal buffer for cell culture experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-hydroxypiperidin-1-yl)-N-(2-methoxyethylcarbamoyl)acetamide is its ability to maintain a stable pH range. It is also compatible with a wide range of biological systems, making it a versatile buffer for use in a variety of experiments. However, 2-(4-hydroxypiperidin-1-yl)-N-(2-methoxyethylcarbamoyl)acetamide does have some limitations. It is relatively expensive compared to other buffers, and it may not be suitable for experiments that require a very low or very high pH range.

Future Directions

There are several future directions for the use of 2-(4-hydroxypiperidin-1-yl)-N-(2-methoxyethylcarbamoyl)acetamide in scientific research. One area of interest is the development of new 2-(4-hydroxypiperidin-1-yl)-N-(2-methoxyethylcarbamoyl)acetamide derivatives with improved properties, such as increased stability or lower cost. Another area of interest is the use of 2-(4-hydroxypiperidin-1-yl)-N-(2-methoxyethylcarbamoyl)acetamide in new applications, such as drug delivery or gene therapy. Finally, there is a need for further research into the biochemical and physiological effects of 2-(4-hydroxypiperidin-1-yl)-N-(2-methoxyethylcarbamoyl)acetamide, particularly in long-term experiments or in vivo studies.

Synthesis Methods

2-(4-hydroxypiperidin-1-yl)-N-(2-methoxyethylcarbamoyl)acetamide can be synthesized by the reaction of 4-morpholineethanesulfonic acid with 2-bromoethylamine hydrobromide in the presence of a base such as sodium hydroxide. The resulting intermediate is then reacted with N-methoxyethylamine and acetic anhydride to yield 2-(4-hydroxypiperidin-1-yl)-N-(2-methoxyethylcarbamoyl)acetamide. The synthesis of 2-(4-hydroxypiperidin-1-yl)-N-(2-methoxyethylcarbamoyl)acetamide is relatively simple and can be carried out using standard laboratory equipment.

Scientific Research Applications

2-(4-hydroxypiperidin-1-yl)-N-(2-methoxyethylcarbamoyl)acetamide is commonly used as a buffer in biological and biochemical research. It is particularly useful in cell culture, where it can maintain a stable pH range and prevent cell death due to pH fluctuations. 2-(4-hydroxypiperidin-1-yl)-N-(2-methoxyethylcarbamoyl)acetamide is also used in protein purification and enzyme assays, where it can help to maintain the stability and activity of the protein or enzyme being studied.